Cas no 1072902-75-0 (L-Isoleucine Orlistat)

• Product Name: L-Isoleucine Orlistat
• CAS No: 1072902-75-0
• Molecular Formula: C₂₉H₅₃NO₅
• Molecular Weight: 495.73482
• CID: 1064086
• PubChem ID: 25140641

L-Isoleucine Orlistat Properties

Names and Identifiers

• L-Isoleucine Orlistat
• [(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S,3S)-2-formamido-3-methylpentanoate
• N-Formyl-S-isoleucin-(S)-1-(((2S, 3S)-3-hexyl-4-oxo-2-oxetanyl)methyl)dodecyl ester
• CHEMBL2172447
• 9P192EY8ZT
• N-Formyl-L-isoleucine (1S)-1-[[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester;
• N-Formyl-L-isoleucine (1S)-1-[[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester
• DTXSID50147994
• N-formyl-isoleucine-1-((3-hexyl-4-oxo-2-oxetanyl)methyl)dodecyl ester
• OMDM-188
• AKOS040752116
• (S)-1-((2S,3S)-3-hexyl-4-oxooxetan-2-yl)tridecan-2-yl formyl-L-isoleucinate
• Q27272847
• UNII-9P192EY8ZT
• L-Isoleucine, N-formyl-, (1S)-1-(((2S,3S)-3-hexyl-4-oxo-2-oxetanyl)methyl)dodecyl ester
• Isoleucine orlistat, L-
• 1072902-75-0
• DTXCID6070485

• InChIKey： CBHKWVNFZKJLIS-IRGGMKSGSA-N
• Inchi： InChI=1S/C29H53NO5/c1-5-8-10-12-13-14-15-16-17-19-24(34-29(33)27(30-22-31)23(4)7-3)21-26-25(28(32)35-26)20-18-11-9-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t23-,24-,25-,26-,27-/m0/s1
• SMILES： CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(C(C)CC)NC=O

Computed Properties

• Exact Mass: 495.39200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 23
• Monoisotopic Mass: 495.39237379g/mol
• Heavy Atom Count: 35
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• LogP: 7.72220
• PSA: 85.19000
• Melting Point: 57-59 ºC
• Solubility: Insuluble (2.4E-5 g/L) (25 ºC),
• Density: 0.976±0.06 g/cm3 (20 ºC 760 Torr),